2-propyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide

• IUPAC Name: 3-propyl-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• InChI: InChI=1S/C13H13NO2S/c1-2-9-14-11-7-3-5-10-6-4-8-12(13(10)11)17(14,15)16/h3-8H,2,9H2,1H3
• InChI Key: SYXCGDBAJXDIOY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC3=C2C(=CC=C3)S1(=O)=O
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol

Description

The molecular structures of naphtho[1,8-cd]isothiazole derivatives have been a subject of study due to their unique chemical properties and potential applications. These compounds, including the dioxide variant, show interesting chemical behavior due to the naphthalene backbone and the isothiazole ring. The molecular architecture significantly affects their chemical reactivity and physical properties (Aucott et al., 2004).

Synthesis Analysis

The synthesis of naphtho[1,8-cd]isothiazole derivatives involves the oxidative addition of disulfide compounds to iridium(II) complexes, forming dinuclear compounds. These procedures are crucial for obtaining high purity and yield of the target compound (Aucott et al., 2004).

Molecular Structure Analysis

The molecular structure of 2-propyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide is characterized by the distortion imposed by the rigid naphthalene backbone and the steric bulk of substituent groups. This distortion affects the bond lengths and the overall molecular geometry, impacting its chemical reactivity (Aucott et al., 2004).

Chemical Reactions and Properties

The chemical reactivity of naphtho[1,8-cd]isothiazole derivatives is influenced by their molecular structure. The presence of the isothiazole ring and the naphthalene backbone contributes to its reactivity with different chemical agents and under various reaction conditions (Aucott et al., 2004).

Physical Properties Analysis

The physical properties of 2-propyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide, such as melting point, boiling point, and solubility, are determined by its molecular structure. The rigid naphthalene backbone and the isothiazole ring contribute to its physical characteristics, which are important for its storage, handling, and application in various fields (Aucott et al., 2004).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different chemical reagents, are crucial for understanding the behavior of 2-propyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide in various chemical reactions and environments. These properties are directly related to the compound's molecular structure and substituent groups (Aucott et al., 2004).